Cas no 1804770-49-7 (5-Hydroxy-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 5-Hydroxy-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1804770-49-7
• MF: C₇H₂F₆INO₂
• MW: 372.991175174713
• CID: 4829656
• Update Time: 2025-05-05

5-Hydroxy-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F6INO2/c8-6(9,10)5-4(17-7(11,12)13)3(14)2(16)1-15-5/h1,16H
• InChI Key： LFZSTBQDIHHXDP-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)(F)F)C=1OC(F)(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 270
• XLogP3: 3.2
• Topological Polar Surface Area: 42.4

Additional information on 5-Hydroxy-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Introduction to 5-Hydroxy-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804770-49-7)

5-Hydroxy-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine, identified by its CAS number 1804770-49-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its versatile biological activities and pharmaceutical applications. The unique combination of functional groups, including hydroxyl, iodo, trifluoromethoxy, and trifluoromethyl substituents, makes this molecule a valuable intermediate in the synthesis of various bioactive molecules.

The significance of this compound lies in its potential as a building block for the development of novel therapeutic agents. Pyridine derivatives have been extensively studied for their roles in drug discovery, particularly in the treatment of neurological disorders, infectious diseases, and cancer. The presence of multiple fluorinated groups enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Specifically, the trifluoromethyl group is known to improve binding affinity to biological targets, while the trifluoromethoxy and iodo substituents provide handles for further chemical modifications through cross-coupling reactions such as Suzuki or Stille couplings.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which are key drivers in many diseases. The structural features of 5-Hydroxy-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine make it an attractive scaffold for designing PPI modulators. For instance, the hydroxyl group can be utilized to form hydrogen bonds with specific residues in the target protein, while the iodine atom serves as a reactive site for introducing additional functional groups through palladium-catalyzed reactions. This flexibility allows chemists to fine-tune the molecular properties of the compound to achieve optimal pharmacological activity.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyridine derivatives have shown promise as kinase inhibitors, which are essential in cancer therapy. The trifluoromethyl group enhances the binding affinity of kinase inhibitors to their ATP-binding pockets, a critical feature for drug efficacy. Additionally, the iodo substituent enables post-synthetic modifications that can improve solubility and bioavailability. Recent studies have demonstrated that pyridine-based kinase inhibitors can selectively target aberrant signaling pathways involved in tumor growth and progression. For example, compounds with similar structural motifs have been reported to inhibit tyrosine kinases such as EGFR and ALK, which are overexpressed in certain cancer types.

The pharmaceutical industry has also explored the use of pyridine derivatives as antiviral agents. The structural framework of these compounds can mimic natural substrates or inhibitors of viral enzymes, thereby disrupting viral replication cycles. The trifluoromethoxy group has been particularly effective in enhancing antiviral activity by improving interactions with viral proteases or polymerases. Furthermore, the hydroxyl group can participate in hydrogen bonding networks with viral proteins, increasing binding specificity. In light of ongoing global health challenges, there is growing interest in developing novel antiviral drugs with improved efficacy and reduced resistance profiles. Pyridine-based compounds represent a promising avenue for such efforts.

From a synthetic chemistry perspective, 5-Hydroxy-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine serves as a versatile intermediate for constructing more complex molecules. The presence of multiple reactive sites allows for sequential functionalization strategies, enabling chemists to explore diverse chemical space efficiently. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at various positions along the pyridine ring. Additionally, nucleophilic substitution reactions at the iodo site can be used to introduce heterocycles or other pharmacophores. These synthetic possibilities make this compound an invaluable tool for medicinal chemists seeking to develop next-generation therapeutics.

The role of computational chemistry and drug design algorithms has further enhanced the utility of this compound in modern pharmaceutical research. Advanced molecular modeling techniques can predict how different substituents affect binding affinity and pharmacokinetic properties. By integrating experimental data with computational insights, researchers can optimize the structure of 5-Hydroxy-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine to maximize its therapeutic potential. This interdisciplinary approach has led to significant breakthroughs in identifying novel drug candidates with improved efficacy and safety profiles.

In conclusion,5-Hydroxy-4-iodo-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS No. 1804770-49-7) is a multifaceted compound with broad applications in pharmaceutical research and drug development. Its unique structural features make it an excellent scaffold for designing bioactive molecules targeting various diseases, including cancer and infectious disorders. The combination of synthetic versatility and pharmacological promise positions this compound as a cornerstone in modern medicinal chemistry efforts aimed at addressing unmet medical needs.